Cas no 1522966-08-0 (1-(4-tert-butylphenyl)-2-methylcyclopropan-1-amine)

• Product name: 1-(4-tert-butylphenyl)-2-methylcyclopropan-1-amine
• CAS No: 1522966-08-0
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 5209981
• PubChem ID: 83686979

1-(4-tert-butylphenyl)-2-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine, 1-[4-(1,1-dimethylethyl)phenyl]-2-methyl-
• 1-(4-tert-butylphenyl)-2-methylcyclopropan-1-amine

• Inchi： 1S/C14H21N/c1-10-9-14(10,15)12-7-5-11(6-8-12)13(2,3)4/h5-8,10H,9,15H2,1-4H3
• InChI Key： JPBYZNBGFHFPMT-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C(C)(C)C)C=C2)(N)CC1C

Additional information on 1-(4-tert-butylphenyl)-2-methylcyclopropan-1-amine

Comprehensive Overview of 1-(4-tert-butylphenyl)-2-methylcyclopropan-1-amine (CAS No. 1522966-08-0)

The compound 1-(4-tert-butylphenyl)-2-methylcyclopropan-1-amine (CAS No. 1522966-08-0) is a cyclopropylamine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the tert-butylphenyl group and the methylcyclopropane moiety, make it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the most searched questions in the context of cyclopropanamine derivatives is their role in drug discovery. 1-(4-tert-butylphenyl)-2-methylcyclopropan-1-amine has been studied for its potential as a building block in the synthesis of central nervous system (CNS) agents. Researchers are particularly intrigued by its ability to modulate neurotransmitter systems, which could lead to breakthroughs in treating neurological disorders. The tert-butyl group enhances lipophilicity, potentially improving blood-brain barrier penetration—a critical factor in CNS drug design.

In agrochemical applications, the methylcyclopropane structure of this compound has drawn attention for its potential as a plant growth regulator. Recent studies suggest that such derivatives may influence ethylene signaling pathways, which are pivotal in crop yield optimization. This aligns with the growing demand for sustainable agriculture solutions, a hot topic in both academic and industrial circles. The CAS No. 1522966-08-0 is frequently cited in patents related to eco-friendly pesticides, reflecting its versatility.

The synthesis of 1-(4-tert-butylphenyl)-2-methylcyclopropan-1-amine often involves catalytic cyclopropanation techniques, a trending subject in organic chemistry. Modern methods emphasize green chemistry principles, such as using non-toxic catalysts and solvent-free conditions. These advancements resonate with the global push toward environmentally benign manufacturing processes, a key concern for today’s researchers and policymakers.

Another area of interest is the compound’s stereochemical properties. The presence of a chiral center in the cyclopropane ring raises questions about enantioselective synthesis and biological activity differences between stereoisomers. This topic is highly relevant, as enantiopure drugs often exhibit superior efficacy and safety profiles. Recent publications on CAS No. 1522966-08-0 highlight its use in asymmetric catalysis studies, further underscoring its importance in modern chemistry.

From a commercial perspective, the demand for specialty amines like 1-(4-tert-butylphenyl)-2-methylcyclopropan-1-amine is rising, driven by their applications in high-performance materials. For instance, they serve as intermediates in the production of liquid crystal displays (LCDs) and advanced polymers. This aligns with the surge in consumer electronics and renewable energy technologies, where such materials are indispensable.

Safety and regulatory aspects are also frequently searched topics. While CAS No. 1522966-08-0 is not classified as hazardous under current guidelines, proper handling protocols are essential. Researchers often inquire about its material safety data sheet (MSDS) and storage conditions, reflecting the heightened awareness of laboratory safety standards worldwide.

In conclusion, 1-(4-tert-butylphenyl)-2-methylcyclopropan-1-amine (CAS No. 1522966-08-0) exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted applications—from pharmaceuticals to agrochemicals and materials science—make it a compound of enduring relevance. As scientific inquiry evolves, this molecule will likely remain at the forefront of discussions on sustainable chemistry and cutting-edge technology.